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Introduction

AS601245 is a potent and selective ATP-competitive inhibitor of the c-Jun N-terminal kinases
(INKs).[1][2][3] It exhibits inhibitory activity against the three main JNK isoforms, with IC50
values of 150 nM for hJNK1, 220 nM for hJNK2, and 70 nM for hJNK3.[2][4] AS601245
demonstrates significant selectivity for JINKs over other kinases, making it a valuable tool for
investigating the role of the JNK signaling pathway in various cellular processes.[3][4] This
document provides detailed application notes and protocols for the use of AS601245 in cell
culture, with a focus on determining appropriate working concentrations and performing key
experimental assays.

Mechanism of Action

AS601245 exerts its inhibitory effect by competing with ATP for binding to the catalytic site of
JNKSs.[1][2] This prevents the phosphorylation of INK substrates, most notably the transcription
factor c-Jun. The JNK signaling pathway is a critical regulator of numerous cellular events,
including proliferation, apoptosis, inflammation, and stress responses. By inhibiting JNK
activity, AS601245 allows for the elucidation of the pathway's involvement in these processes.
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The optimal working concentration of AS601245 is cell-type and assay-dependent. The

following table summarizes reported working concentrations in various cell lines and

applications. It is recommended to perform a dose-response experiment to determine the

optimal concentration for your specific experimental setup.

Cell Line

Application

Working
Concentration

Observed Effect

Caco-2 (Colon

Carcinoma)

Inhibition of c-Jun

Phosphorylation

0.1 uM

Inhibition of c-Jun

phosphorylation.[5]

HLE-B3 (Lens

Inhibition of c-Jun

5 uM, 10 pM, 20 uM

Marked decrease in

the phosphorylation of

Epithelial) Phosphorylation
c-Jun.
IMR90 (Normal Cytotoxicity No significant toxicity
) Up to 10 pM
Human Fibroblasts) Assessment observed.
. . Used as a non-toxic
Various Cancer Stem Cytotoxicity )
7.5 uM concentration for
Cells Assessment )
further experiments.
A different INK
SH-SY5Y Neuroprotection (as a inhibitor showed
0.1 puM, 1 pM

(Neuroblastoma)

reference)

neuroprotective
effects.

1IC50 Values for JNK Isoforms

JNK Isoform

IC50 Value

hINK1 150 nM[2][4]
hINK2 220 nM[2][4]
hJNK3 70 nM[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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